molecular formula C21H16N2O B8348766 1-(4,7-Diphenyl-1H-benzimidazol-2-yl)ethanone

1-(4,7-Diphenyl-1H-benzimidazol-2-yl)ethanone

Cat. No.: B8348766
M. Wt: 312.4 g/mol
InChI Key: SYOPXQSZPFOCNK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4,7-Diphenyl-1H-benzimidazol-2-yl)ethanone is a useful research compound. Its molecular formula is C21H16N2O and its molecular weight is 312.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C21H16N2O

Molecular Weight

312.4 g/mol

IUPAC Name

1-(4,7-diphenyl-1H-benzimidazol-2-yl)ethanone

InChI

InChI=1S/C21H16N2O/c1-14(24)21-22-19-17(15-8-4-2-5-9-15)12-13-18(20(19)23-21)16-10-6-3-7-11-16/h2-13H,1H3,(H,22,23)

InChI Key

SYOPXQSZPFOCNK-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=NC2=C(C=CC(=C2N1)C3=CC=CC=C3)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1.38 g (4.7 mmol) potassium dichromate in 8.5 ml 40% H2SO4 was added dropwise to a stirred suspension of 1.10 g (3.5 mmol) 1-(4,7-diphenyl-1H-benzimidazol-2-yl)ethanol in 15 ml 5% H2SO4. The slurry was stirred at 90° C. for 10 hours, cooled to room temperature and treated with 7 ml conc. NH4OH. The residue was filtered, washed with water (5×10 ml) and extracted with acetone (10×30 ml). The combined extracts were filtered trough a 0.5 cm layer of silica and the filtrate evaporated. The residue was re-crystallized from ethyl acetate-cyclohexane. Yield—0.57 g (52.1%). 1H NMR (250 MHz, CDCl3), δ, ppm: 2.83 (s, 3H), 7.44–7.64 (m, 10H); 8.14 (d, 7.6 Hz, 2H), 10.22 (br.s).
Quantity
1.38 g
Type
reactant
Reaction Step One
Name
1-(4,7-diphenyl-1H-benzimidazol-2-yl)ethanol
Quantity
1.1 g
Type
reactant
Reaction Step One
Name
Quantity
8.5 mL
Type
solvent
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Name
Quantity
7 mL
Type
reactant
Reaction Step Two

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